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Compound of Interest

Compound Name: Pinostrobin

Cat. No.: B7803325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pinostrobin, a naturally occurring flavonoid, has demonstrated promising potential as a

selective anticancer agent. This guide provides a comparative analysis of pinostrobin's activity

in cancer cells versus normal cells, supported by experimental data. We delve into its cytotoxic

selectivity, the underlying molecular mechanisms, and detailed experimental protocols to

facilitate further research and development.

Quantitative Assessment of Selectivity
The selective cytotoxicity of pinostrobin and its derivatives against cancer cells over normal

cells is a key indicator of its therapeutic potential. The following table summarizes the 50%

cytotoxic concentration (CC50) in normal cells and the 50% inhibitory concentration (IC50) in

cancer cells, along with the calculated Selectivity Index (SI). A higher SI value indicates greater

selectivity for cancer cells.
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Compound
Normal Cell
Line

CC50 (mM)
[1][2][3]

Cancer Cell
Line

IC50 (mM)
[1][2][3]

Selectivity
Index (SI =
CC50/IC50)

Pinostrobin Vero 1.27 T47D 2.93 0.4

Pinostrobin

Propionate
Vero 0.94 T47D 0.57 1.7

Pinostrobin

Butyrate
Vero 0.89 T47D 0.40 2.2

Note: The data indicates that while pinostrobin itself shows limited selectivity in this specific

study, its derivatives, particularly pinostrobin butyrate, exhibit a more favorable selectivity

profile for T47D breast cancer cells over Vero normal kidney epithelial cells.[1][2][3] A study

also reported that pinostrobin shows dose-dependent cytotoxic potential against cervical

cancer cells without any cytotoxicity in normal HEK293 cells.[4]

Key Mechanisms of Action
Pinostrobin exerts its anticancer effects through a multi-pronged approach, primarily by

inducing apoptosis (programmed cell death) and causing cell cycle arrest specifically in cancer

cells.

ROS-Mediated Apoptosis
Pinostrobin treatment has been shown to increase the production of reactive oxygen species

(ROS) within cancer cells.[4] This elevation in ROS disrupts the mitochondrial membrane

potential and modulates the expression of key apoptosis-regulating proteins. Specifically, it

upregulates the pro-apoptotic protein Bax while downregulating the anti-apoptotic protein Bcl-2,

thereby shifting the balance towards cell death.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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